Cas no 1183632-82-7 (N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide)

• Product Name: N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide
• CAS No: 1183632-82-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5460766
• Update Time: 2025-06-08

N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(pyridin-4-ylmethyl)prop-2-enamide
• N-cyclopropyl-N-[(pyridin-4-yl)methyl]prop-2-enamide
• Z608665794
• N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide

• Inchi： 1S/C12H14N2O/c1-2-12(15)14(11-3-4-11)9-10-5-7-13-8-6-10/h2,5-8,11H,1,3-4,9H2
• InChI Key： XJENLJZJBXGSSC-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CC1C=CN=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 1.3
• Topological Polar Surface Area: 33.2

Additional information on N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide

Comprehensive Overview of N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide (CAS No. 1183632-82-7)

N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide (CAS No. 1183632-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclopropyl group, a 4-pyridinylmethyl moiety, and an acrylamide backbone. Its distinct architecture makes it a valuable intermediate for synthesizing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The compound's CAS No. 1183632-82-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Recent studies highlight its potential as a kinase inhibitor scaffold, a hot topic in oncology and inflammation research. With the rise of AI-driven drug discovery, molecules like N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide are increasingly analyzed through computational chemistry platforms to predict binding affinities and optimize pharmacokinetic properties.

From a synthetic chemistry perspective, the acrylamide segment enables versatile derivatization, while the cyclopropyl ring enhances metabolic stability—a key consideration in modern medicinal chemistry. The 4-pyridinylmethyl group contributes to hydrogen bonding interactions, often improving target engagement. These attributes align with current industry trends favoring fragment-based drug design and molecular hybridization strategies.

Environmental and green chemistry applications are also emerging for this compound class. Researchers are exploring its use in biodegradable agrochemicals, responding to growing consumer demand for eco-friendly crop solutions. The compound's structural motifs show promise in developing low-persistence pesticides that minimize ecological impact—a trending topic in EU REACH compliance discussions.

Analytical characterization of CAS No. 1183632-82-7 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's push toward quality by design (QbD) principles. Stability studies under various pH and temperature conditions are frequently documented, addressing ICH guidelines for drug development—a common search query among formulation scientists.

In material science, derivatives of N-Cyclopropyl-N-(4-pyridinylmethyl)-2-propenamide have shown utility in photo-responsive polymers, tapping into the booming smart materials market. The compound's ability to undergo radical polymerization makes it relevant for 3D printing resins and self-healing coatings—areas experiencing exponential growth according to recent market research reports.

Patent landscapes reveal increasing filings around 1183632-82-7 derivatives, particularly in combination therapies for chronic diseases. This correlates with rising Google searches for synergistic drug formulations and multi-target therapeutics. The compound's privileged structure status in heterocyclic chemistry further explains its popularity in academic and industrial labs worldwide.

Supply chain professionals frequently search for CAS 1183632-82-7 suppliers with GMP certification, reflecting stringent quality requirements. The compound's custom synthesis options are often highlighted in B2B chemical marketplaces, where scalable production routes and regulatory support are key purchasing factors.

Emerging applications in proteolysis targeting chimeras (PROTACs) have brought renewed interest to this chemical space. The compound's ability to serve as a linker component in targeted protein degradation systems positions it at the forefront of next-generation therapeutics—a trending subject in biotech investment circles.

For analytical chemists, method development for 1183632-82-7 quantification remains a frequent research topic, especially regarding HPLC method validation and impurity profiling. These technical discussions often appear in pharmaceutical forums and QC/QA communities, demonstrating the compound's practical importance beyond basic research.